Cas no 2008148-18-1 (1-({bicyclo4.1.0heptan-3-yl}methyl)cyclopropane-1-carbaldehyde)

• Product Name: 1-({bicyclo4.1.0heptan-3-yl}methyl)cyclopropane-1-carbaldehyde
• CAS No: 2008148-18-1
• MF: C₁₂H₁₈O
• MW: 178.270723819733
• CID: 5934236
• PubChem ID: 165588455
• Update Time: 2025-06-09

1-({bicyclo4.1.0heptan-3-yl}methyl)cyclopropane-1-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1-({bicyclo4.1.0heptan-3-yl}methyl)cyclopropane-1-carbaldehyde
• 1-({bicyclo[4.1.0]heptan-3-yl}methyl)cyclopropane-1-carbaldehyde
• 2008148-18-1
• EN300-1622146

• Inchi： 1S/C12H18O/c13-8-12(3-4-12)7-9-1-2-10-6-11(10)5-9/h8-11H,1-7H2
• InChI Key： OUWSOKFSLVKQJS-UHFFFAOYSA-N
• SMILES： O=CC1(CC1)CC1CCC2CC2C1

Computed Properties

• Exact Mass: 178.135765193g/mol
• Monoisotopic Mass: 178.135765193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 17.1Ų

Additional information on 1-({bicyclo4.1.0heptan-3-yl}methyl)cyclopropane-1-carbaldehyde

Introduction to 1-({bicyclo[4.1.0]heptan-3-yl}methyl)cyclopropane-1-carbaldehyde (CAS No: 2008148-18-1)

1-({bicyclo[4.1.0]heptan-3-yl}methyl)cyclopropane-1-carbaldehyde is a highly specialized organic compound with a unique structural framework that has garnered significant attention in the field of pharmaceutical chemistry and synthetic organic chemistry. This compound, identified by its CAS number 2008148-18-1, features a bicyclo[4.1.0]heptan-3-yl moiety linked to a cyclopropane ring via a methyl group, terminated with an aldehyde functional group. The intricate architecture of this molecule not only presents challenges in synthesis but also opens up diverse possibilities for its application in drug discovery and material science.

The bicyclo[4.1.0]heptan-3-yl group is a fused tricyclic system that contributes to the compound's rigidity and stability, making it an attractive scaffold for designing biologically active molecules. The cyclopropane ring, known for its strained three-membered carbon framework, introduces additional conformational constraints that can influence the compound's interactions with biological targets. The aldehyde group at the terminal position serves as a versatile handle for further functionalization, enabling the synthesis of more complex derivatives.

In recent years, there has been growing interest in the development of novel pharmacophores that incorporate bicycloalkane and cyclopropane motifs due to their potential to modulate biological pathways in unique ways. The compound 1-(bicyclo[4.1.0]heptan-3-yl)methyl)cyclopropane-1-carbaldehyde represents a promising candidate in this regard, as its structural features suggest interactions with various biological targets.

One of the most compelling aspects of this compound is its potential application in the development of small-molecule inhibitors for enzymes and receptors involved in disease pathways. The bicyclo[4.1.0]heptan-3-yl moiety can serve as a scaffold for designing molecules that mimic or interfere with natural substrates, while the cyclopropane ring can be strategically positioned to enhance binding affinity or selectivity. The aldehyde group further allows for post-synthetic modifications, enabling fine-tuning of the molecule's properties.

Recent studies have highlighted the importance of cyclopropanes in medicinal chemistry due to their ability to induce conformational changes in target proteins and their role as bioisosteres for other functional groups. For instance, cyclopropane derivatives have been shown to exhibit potent activity against bacterial enzymes and to modulate neurotransmitter receptors. The compound 1-(bicyclo[4.1.0]heptan-3-yl)methyl)cyclopropane-1-carbaldehyde, with its unique structural features, could be a valuable building block for such applications.

The synthesis of this compound presents significant challenges due to the complexity of its tricyclic framework and the need to maintain regioselectivity during functionalization. However, advances in synthetic methodologies have made it increasingly feasible to construct such molecules with high precision. Techniques such as transition-metal-catalyzed reactions, including palladium-catalyzed cross-coupling reactions, have been instrumental in assembling the various fragments of this compound into a single entity.

In addition to its pharmaceutical potential, this compound has also been explored for its applications in materials science and catalysis. The strained nature of the cyclopropane ring makes it an excellent candidate for use in polymerization reactions, where it can act as a monomer or modifier to enhance material properties such as thermal stability and mechanical strength.

The aldehyde group at the terminal position also makes this compound suitable for use as a ligand or catalyst precursor in various organic transformations. For example, it can be used in aldol condensation reactions or as a precursor to more complex Schiff bases that serve as catalysts for oxidation and reduction reactions.

The growing body of research on bicycloalkane and cyclopropane derivatives underscores their importance as versatile scaffolds in drug discovery and materials science. The compound 1-(bicyclo[4.1.0]heptan-3-yl)methyl)cyclopropane-1-carbaldehyde, with its unique structural features and functional handles, is poised to play a significant role in these areas.

In conclusion, 1-(bicyclo[4.1.0]heptan-3-yl)methyl)cyclopropane-1-carbaldehyde (CAS No: 2008148-18-1) is a structurally complex and highly versatile organic compound with broad applications in pharmaceutical chemistry, synthetic organic chemistry, materials science, and catalysis. Its unique structural features make it an attractive scaffold for designing novel biologically active molecules and functional materials.